Cas no 7606-13-5 (2-Pyridinecarboxamide, N,N-diethyl-)

• Product Name: 2-Pyridinecarboxamide, N,N-diethyl-
• CAS No: 7606-13-5
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 538424
• PubChem ID: 410739
• Update Time: 2025-07-19

2-Pyridinecarboxamide, N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide, N,N-diethyl-
• AKOS008929870
• 6320-61-2
• Pyridine-2-carboxylic acid diethylamide
• 7606-13-5
• Pyridincarbonsaurediathylamid
• MFCD20355129
• JVHYAWQPQKVMGV-UHFFFAOYSA-N
• N,N-diethylpyridine-2-carboxamide
• InChI=1/C10H14N2O/c1-3-12(4-2)10(13)9-7-5-6-8-11-9/h5-8H,3-4H2,1-2H
• F73652
• N,N-Diethylpicolinamide
• SCHEMBL8405203

• Inchi： 1S/C10H14N2O/c1-3-12(4-2)10(13)9-7-5-6-8-11-9/h5-8H,3-4H2,1-2H3
• InChI Key： JVHYAWQPQKVMGV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)N(CC)CC

Computed Properties

• Exact Mass: 178.11072
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• PSA: 33.2

2-Pyridinecarboxamide, N,N-diethyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-Pyridinecarboxamide, N,N-diethyl-

Comprehensive Overview of 2-Pyridinecarboxamide, N,N-diethyl- (CAS No. 7606-13-5)

2-Pyridinecarboxamide, N,N-diethyl- (CAS No. 7606-13-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, also known as N,N-diethylnicotinamide, belongs to the pyridine derivative family, which is renowned for its versatile applications. The increasing interest in pyridine-based compounds is driven by their unique chemical properties, such as stability, reactivity, and ability to act as intermediates in synthesizing more complex molecules.

One of the most frequently searched topics related to 2-Pyridinecarboxamide, N,N-diethyl- is its role in drug development. Researchers are exploring its potential as a building block for central nervous system (CNS) drugs, given its structural similarity to nicotinamide, a key component in metabolic processes. Additionally, its applications in agrochemical formulations have sparked discussions about sustainable farming practices and the need for eco-friendly chemical solutions. These trends align with the growing demand for bioactive compounds that minimize environmental impact while maximizing efficacy.

From a synthetic chemistry perspective, CAS No. 7606-13-5 is often highlighted for its role in catalysis and ligand design. Its pyridine ring provides a robust framework for coordinating metal ions, making it valuable in homogeneous catalysis. This property is particularly relevant in industries focusing on green chemistry, where efficient and recyclable catalysts are prioritized. Moreover, the compound's solubility in organic solvents enhances its utility in laboratory-scale reactions and industrial processes alike.

The compound's molecular structure, featuring a diethylamide group attached to the pyridine core, contributes to its lipophilicity and bioavailability. These characteristics are critical in pharmacokinetic studies, where researchers assess how compounds are absorbed, distributed, metabolized, and excreted. As such, 2-Pyridinecarboxamide, N,N-diethyl- is frequently referenced in academic papers and patent filings related to drug delivery systems and prodrug design.

Another area of interest is the compound's potential in material science. Its ability to form stable complexes with metals and polymers has led to investigations into its use in conductive materials and sensors. With the rise of smart materials and wearable technology, researchers are keen to explore how pyridine derivatives like N,N-diethylnicotinamide can contribute to advancements in flexible electronics and energy storage solutions.

In conclusion, 2-Pyridinecarboxamide, N,N-diethyl- (CAS No. 7606-13-5) is a multifaceted compound with broad applications across multiple industries. Its relevance in drug discovery, agrochemical innovation, and material engineering underscores its importance in modern chemistry. As research continues to uncover new uses for this compound, it is poised to remain a topic of significant scientific and industrial interest.